Cas no 1370594-66-3 (8-Amino-7-(2,6-dichloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione)

• Product Name: 8-Amino-7-(2,6-dichloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione
• CAS No: 1370594-66-3
• MF: C₁₃H₁₁Cl₂N₅O₂
• MW: 340.164739847183
• CID: 5059865
• Update Time: 2025-06-03

8-Amino-7-(2,6-dichloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-Amino-7-(2,6-dichloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione
• 1H-Purine-2,6-dione, 8-amino-7-[(2,6-dichlorophenyl)methyl]-3,7-dihydro-3-methyl-

• Inchi： 1S/C13H11Cl2N5O2/c1-19-10-9(11(21)18-13(19)22)20(12(16)17-10)5-6-7(14)3-2-4-8(6)15/h2-4H,5H2,1H3,(H2,16,17)(H,18,21,22)
• InChI Key： XSAATILYDFAODD-UHFFFAOYSA-N
• SMILES： N1(CC2=C(Cl)C=CC=C2Cl)C2=C(N(C)C(=O)NC2=O)N=C1N

Additional information on 8-Amino-7-(2,6-dichloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione

Comprehensive Overview of 8-Amino-7-(2,6-dichloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione (CAS No. 1370594-66-3)

In the realm of pharmaceutical and biochemical research, 8-Amino-7-(2,6-dichloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione (CAS No. 1370594-66-3) has emerged as a compound of significant interest. This purine derivative, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and therapeutic development. Researchers are particularly intrigued by its molecular interactions and biological activity, which make it a promising candidate for further investigation.

The compound's chemical structure features a purine core substituted with an amino group at the 8-position and a 2,6-dichlorobenzyl moiety at the 7-position. This configuration is critical for its binding affinity to specific biological targets, such as enzymes or receptors. Recent studies have explored its role in modulating cellular signaling pathways, which could have implications for treating various metabolic disorders or inflammatory conditions. The presence of the dichlorobenzyl group is particularly noteworthy, as it may enhance the compound's lipophilicity and bioavailability.

One of the most searched questions in the context of purine derivatives is their potential in cancer research. While 8-Amino-7-(2,6-dichloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione is not yet widely studied in oncology, its structural analogs have shown anti-proliferative effects in preclinical models. This has led to speculation about its utility in targeted therapies, especially given the growing demand for precision medicine solutions. Researchers are also investigating its potential as a kinase inhibitor, a hot topic in drug development circles.

Another area of interest is the compound's synthetic accessibility. The purine scaffold is a versatile building block in medicinal chemistry, and modifications to its structure can yield diverse pharmacological profiles. This flexibility aligns with the current trend of structure-activity relationship (SAR) studies, which aim to optimize drug candidates for enhanced efficacy and reduced side effects. The 2,6-dichlorobenzyl substitution, in particular, is a focal point for molecular design due to its potential to influence receptor selectivity.

From a biochemical perspective, the compound's hydrogen-bonding capacity and electronic properties make it a valuable tool for probing enzyme mechanisms. Its interactions with adenosine receptors or phosphodiesterases are of particular interest, as these targets are implicated in a range of neurological and cardiovascular diseases. Given the rising prevalence of these conditions, the search for novel therapeutic agents like this compound is more relevant than ever.

In summary, 8-Amino-7-(2,6-dichloro-benzyl)-3-methyl-3,7-dihydro-purine-2,6-dione (CAS No. 1370594-66-3) represents a fascinating area of research with broad implications for drug discovery and biomedical science. Its unique chemical properties and potential biological activities position it as a compound worth watching in the coming years. As the scientific community continues to explore its applications, this purine derivative may well become a cornerstone in the development of next-generation pharmaceuticals.